Cas no 893444-11-6 (Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate)

• Product Name: Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate
• CAS No: 893444-11-6
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 844503
• PubChem ID: 58710467
• Update Time: 2025-10-28

Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate
• 2-Propenoic acid, 3-(4-amino-6-chloro-5-pyrimidinyl)-, ethyl ester
• ethyl (E)-3-(4-amino-6-chloropyrimidin-5-yl)prop-2-enoate
• 893444-11-6
• DTXSID60729725
• Ethyl3-(4-amino-6-chloropyrimidin-5-yl)acrylate
• SCHEMBL1439737
• ethyl (E)-3-(4-amino-6-chloropyrimidin-5-yl)acrylate
• Ethyl (2E)-3-(4-amino-6-chloropyrimidin-5-yl)prop-2-enoate

• Inchi： 1S/C9H10ClN3O2/c1-2-15-7(14)4-3-6-8(10)12-5-13-9(6)11/h3-5H,2H2,1H3,(H2,11,12,13)/b4-3+
• InChI Key： BKCAGXSNWMMTQK-ONEGZZNKSA-N
• SMILES： ClC1=C(/C=C/C(=O)OCC)C(N)=NC=N1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.1Ų

Additional information on Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate

Recent Advances in the Study of Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate (CAS: 893444-11-6)

Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate (CAS: 893444-11-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the optimization of synthetic routes for Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate. The researchers employed a multi-step synthesis approach, starting from commercially available 4,6-dichloropyrimidine-5-carbaldehyde, to achieve high yields and purity. The study emphasized the importance of reaction conditions, such as temperature and solvent choice, in minimizing byproducts and improving overall efficiency. The optimized protocol offers a scalable method for industrial production, which could facilitate further research and development of derivatives.

In another groundbreaking study, researchers investigated the compound's role as a precursor for novel kinase inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate could be efficiently modified to produce potent inhibitors of EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These inhibitors showed promising results in preclinical models of non-small cell lung cancer and glioblastoma, suggesting potential therapeutic applications.

Further research has explored the compound's mechanism of action at the molecular level. A team of scientists used X-ray crystallography and molecular docking studies to elucidate the binding interactions of derivatives of Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate with target proteins. Their findings, published in Nature Communications, revealed unique binding modes that could inform the design of more selective and effective kinase inhibitors. This structural insight is expected to accelerate the development of next-generation anticancer drugs.

Beyond oncology, recent studies have also investigated the compound's potential in treating inflammatory diseases. A 2023 paper in the European Journal of Medicinal Chemistry reported that derivatives of Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate exhibited significant anti-inflammatory activity by modulating NF-κB signaling pathways. These findings open new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Ethyl 3-(4-amino-6-chloropyrimidin-5-yl)acrylate (CAS: 893444-11-6) continues to be a molecule of significant interest in medicinal chemistry. Recent advancements in its synthesis, structural characterization, and biological evaluation have expanded its potential applications in drug discovery. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and exploring its therapeutic potential in additional disease areas.